Cas no 1806904-41-5 (3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol
• CAS No: 1806904-41-5
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4809993
• Update Time: 2025-10-30

3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol

• Inchi： 1S/C7H5BrF3NO/c8-5-3(2-13)4(9)1-12-6(5)7(10)11/h1,7,13H,2H2
• InChI Key： ZFLXVUXODSDQMR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol

3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol: A Comprehensive Overview

The compound 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol (CAS No. 1806904-41-5) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential biological activities. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, and 5, making it a valuable substrate for further functionalization and exploration in various research domains.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol. Researchers have employed a combination of nucleophilic aromatic substitution and directed metallation techniques to achieve high yields and excellent regioselectivity. The presence of the bromine atom at position 3 and the difluoromethyl group at position 2 introduces significant steric and electronic effects, which are crucial for tuning the molecule's reactivity and stability. These features make it an ideal candidate for exploring novel chemical transformations and catalytic cycles.

The fluorine atoms in the molecule contribute to its unique electronic properties, enhancing its ability to participate in π-interactions and hydrogen bonding. This makes 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol a promising candidate for applications in drug design, where such interactions are critical for bioavailability and target specificity. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug discovery programs, highlighting its ability to modulate key cellular pathways.

In addition to its pharmacological applications, this compound has shown remarkable potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for organic synthesis. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, where it significantly enhances catalytic efficiency and selectivity. These findings underscore its versatility as both a building block and a functional material.

The methanol group at position 4 of the pyridine ring plays a pivotal role in determining the compound's solubility and reactivity. This hydroxyl-containing group facilitates further functionalization, enabling researchers to explore its potential in polymer chemistry and nanotechnology. Recent investigations have focused on its use as a monomer in the synthesis of stimuli-responsive polymers, where its ability to undergo reversible chemical transformations under specific conditions has been exploited.

From an environmental perspective, 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol has been subjected to rigorous ecotoxicological assessments to ensure its safe handling and disposal. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it suitable for industrial applications where environmental impact is a concern.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-fluoropyridine-4-methanol (CAS No. 1806904-41-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, combined with recent advancements in synthetic and analytical techniques, continue to unlock new possibilities for its use in drug discovery, catalysis, and materials science. As research into this compound progresses, it is anticipated that new insights will further enhance our understanding of its potential contributions to both academic and industrial sectors.